![molecular formula C16H15F2N3O2 B2915037 (2,6-Difluorophenyl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone CAS No. 1421497-04-2](/img/structure/B2915037.png)
(2,6-Difluorophenyl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2,6-Difluorophenyl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone, also known as JNJ-40411813, is a small molecule drug that is currently being researched for its potential therapeutic applications in various diseases. It is a selective and potent antagonist of the kappa opioid receptor (KOR) and has shown promising results in preclinical studies.
Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Mallesha and Mohana (2014) detailed the synthesis of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, which were evaluated for their in vitro antibacterial and antifungal activities. Certain derivatives exhibited significant antimicrobial activity against various pathogenic bacterial and fungal strains, suggesting potential therapeutic applications (L. Mallesha, K. Mohana, 2014).
Molecular Interaction Studies
Research into molecular interactions of related compounds, such as the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with CB1 cannabinoid receptors, offers insights into the structural requirements for receptor binding and activity. This information could be invaluable for the design of new therapeutic agents targeting cannabinoid receptors (J. Shim, W. Welsh, E. Cartier, J. Edwards, A. Howlett, 2002).
Structural and Theoretical Studies
Karthik et al. (2021) conducted thermal, optical, etching, structural studies, and theoretical calculations on a similar compound, providing comprehensive insights into its properties and interactions at the molecular level. Such studies are crucial for understanding the physical and chemical behaviors of these compounds, which can inform their practical applications in various fields (C. S. Karthik, K. Kumara, S. Naveen, L. Mallesha, P. Mallu, M. Deepa Urs, N. K. Lokanath, 2021).
Novel Synthetic Approaches
Research on the synthesis of related compounds, such as the preparation of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, highlights innovative synthetic methodologies that enhance the accessibility of these compounds for further study and application. Such research contributes to the development of new pharmaceuticals and materials by providing efficient routes to complex molecules (Zheng Rui, 2010).
properties
IUPAC Name |
(2,6-difluorophenyl)-(4-pyrazin-2-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2N3O2/c17-12-2-1-3-13(18)15(12)16(22)21-8-4-11(5-9-21)23-14-10-19-6-7-20-14/h1-3,6-7,10-11H,4-5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUSKOCBJELDCBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=CN=C2)C(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.